2-(3-Hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
2-(3-Hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
4'-O-Methylcatechin belongs to the class of organic compounds known as catechins. Catechins are compounds containing a catechin moiety, which is a 3, 4-dihydro-2-chromene-3, 5. 7-tiol. 4'-O-Methylcatechin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4'-O-methylcatechin is primarily located in the cytoplasm. Outside of the human body, 4'-O-methylcatechin can be found in chinese cinnamon and herbs and spices. This makes 4'-O-methylcatechin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
69912-75-0
VCID:
VC0030289
InChI:
InChI=1S/C16H16O6/c1-21-14-3-2-8(4-12(14)19)16-13(20)7-10-11(18)5-9(17)6-15(10)22-16/h2-6,13,16-20H,7H2,1H3
SMILES:
COC1=C(C=C(C=C1)C2C(CC3=C(C=C(C=C3O2)O)O)O)O
Molecular Formula:
C16H16O6
Molecular Weight:
304.29 g/mol
2-(3-Hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
CAS No.: 69912-75-0
Reference Standards
VCID: VC0030289
Molecular Formula: C16H16O6
Molecular Weight: 304.29 g/mol
| CAS No. | 69912-75-0 |
|---|---|
| Product Name | 2-(3-Hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol |
| Molecular Formula | C16H16O6 |
| Molecular Weight | 304.29 g/mol |
| IUPAC Name | 2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol |
| Standard InChI | InChI=1S/C16H16O6/c1-21-14-3-2-8(4-12(14)19)16-13(20)7-10-11(18)5-9(17)6-15(10)22-16/h2-6,13,16-20H,7H2,1H3 |
| Standard InChIKey | ZHDMPVIDHWJGTN-XJKSGUPXSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)[C@@H]2[C@H](CC3=C(C=C(C=C3O2)O)O)O)O |
| SMILES | COC1=C(C=C(C=C1)C2C(CC3=C(C=C(C=C3O2)O)O)O)O |
| Canonical SMILES | COC1=C(C=C(C=C1)C2C(CC3=C(C=C(C=C3O2)O)O)O)O |
| Melting Point | 152°C |
| Physical Description | Solid |
| Description | 4'-O-Methylcatechin belongs to the class of organic compounds known as catechins. Catechins are compounds containing a catechin moiety, which is a 3, 4-dihydro-2-chromene-3, 5. 7-tiol. 4'-O-Methylcatechin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4'-O-methylcatechin is primarily located in the cytoplasm. Outside of the human body, 4'-O-methylcatechin can be found in chinese cinnamon and herbs and spices. This makes 4'-O-methylcatechin a potential biomarker for the consumption of these food products. |
| Synonyms | (2R,3S)-3,4-Dihydro-2-(3-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-3,5,7-triol; (2R-trans)-3,4-Dihydro-2-(3-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-3,5,7-triol; 4’-O-Methyl-(+)-catechin; |
| PubChem Compound | 14332897 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume